Cas no 628731-58-8 (8-fluorotetralin-1-one)

8-Fluorotetralin-1-one is a fluorinated tetralone derivative with potential applications in pharmaceutical and organic synthesis. Its structure, featuring a fluorine substituent at the 8-position of the tetralin ring, enhances its reactivity and utility as an intermediate in the development of bioactive compounds. The fluorine atom introduces electronic and steric effects that can influence binding affinity and metabolic stability in drug candidates. This compound is particularly valuable in medicinal chemistry for the design of CNS-targeting molecules and other fluorinated therapeutics. Its well-defined synthetic pathway and stability under standard conditions make it a reliable building block for research and industrial applications.
8-fluorotetralin-1-one structure
8-fluorotetralin-1-one structure
Product Name:8-fluorotetralin-1-one
CAS No:628731-58-8
MF:C10H9FO
MW:164.176266431808
CID:502339
PubChem ID:11252188
Update Time:2025-05-28

8-fluorotetralin-1-one Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoro-1-tetralone
    • 1(2H)-Naphthalenone,8-fluoro-3,4-dihydro-
    • 5-METHOXY-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
    • 8-fluoro-3,4-dihydro-2H-naphthalen-1-one
    • 8-fluoro-3,4-dihydronaphthalen-1(2H)-one
    • DTXSID10460090
    • AKOS006290303
    • DS-12809
    • CS-0224245
    • 8-Fluorotetralin-1-one
    • EN300-118414
    • FT-0646805
    • 1(2H)-Naphthalenone, 8-fluoro-3,4-dihydro-
    • 8-fluoro-1,2,3,4-tetrahydronaphthalen-1-one
    • SCHEMBL1339630
    • J-519432
    • A834055
    • 8-Fluoro-alpha-Tetralone
    • 628731-58-8
    • RYMWBQHSBRCBQV-UHFFFAOYSA-N
    • DB-073212
    • 8-fluorotetralin-1-one
    • MDL： MFCD09027687
    • Inchi： 1S/C10H9FO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6H2
    • InChI Key： RYMWBQHSBRCBQV-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2=C1C(CCC2)=O

Computed Properties

  • Exact Mass: 164.06400
  • Monoisotopic Mass: 164.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 267.8±29.0 ºC (760 Torr),
  • Flash Point: 101.9±14.5 ºC,
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 2.34470

8-fluorotetralin-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

8-fluorotetralin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219007704-250mg
8-Fluoro-1-tetralone
 628731-58-8 96%
250mg
 $502.98 2023-09-01
Alichem
A219007704-1g
8-Fluoro-1-tetralone
 628731-58-8 96%
1g
 $1308.30 2023-09-01
Chemenu
CM254184-1g
8-Fluoro-1-tetralone
 628731-58-8 96%
1g
 $860 2023-01-07
Chemenu
CM254184-1g
8-Fluoro-1-tetralone
 628731-58-8 96%
1g
 $860 2021-08-04
TRC
F402485-5mg
8-Fluoro-3,4-dihydronaphthalen-1(2H)-one
 628731-58-8
5mg
 $ 50.00 2022-06-02
TRC
F402485-10mg
8-Fluoro-3,4-dihydronaphthalen-1(2H)-one
 628731-58-8
10mg
 $ 70.00 2022-06-02
TRC
F402485-50mg
8-Fluoro-3,4-dihydronaphthalen-1(2H)-one
 628731-58-8
50mg
 $ 275.00 2022-06-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XD0005-1g
8-fluoro-3,4-dihydro-2h-naphthalen-1-one
 628731-58-8 95%
1g
 $870 2023-09-07
Enamine
EN300-118414-0.05g
8-fluoro-1,2,3,4-tetrahydronaphthalen-1-one
 628731-58-8 95%
0.05g
 $245.0 2023-02-18
Enamine
EN300-118414-0.1g
8-fluoro-1,2,3,4-tetrahydronaphthalen-1-one
 628731-58-8 95%
0.1g
 $366.0 2023-02-18

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